Cas no 7512-56-3 (1,2-Benzisothiazol-3(2H)-one,2-octadecyl-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one,2-octadecyl-, 1,1-dioxide
• CAS No: 7512-56-3
• MF: C₂₅H₄₁NO₃S
• MW: 435.662946462631
• CID: 575918
• PubChem ID: 344418
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-octadecyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-octadecyl-, 1,1-dioxide
• 2-octadecyl-1,1-dioxo-1,2-benzothiazol-3-one
• AC1L80I5
• NSC401311
• 7512-56-3
• NSC-401311
• 2-Octadecyl-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
• DTXSID70322468

• Inchi： 1S/C25H41NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-26-25(27)23-20-17-18-21-24(23)30(26,28)29/h17-18,20-21H,2-16,19,22H2,1H3
• InChI Key： DTQIRIKXBCJTQZ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CCCCCCCCCCCCCCCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 435.28093
• Monoisotopic Mass: 435.281
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 552.7°C at 760 mmHg
• Flash Point: 288°C
• Refractive Index: 1.517
• PSA: 54.45
• LogP: 8.11130